Cas no 917757-07-4 (Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-(3,4-dimethoxyphenyl)-)

• Product name: Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-(3,4-dimethoxyphenyl)-
• CAS No: 917757-07-4
• MF: C₁₅H₁₄N₄O₃
• MW: 298.29666
• CID: 785100
• PubChem ID: 136236730

Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-(3,4-dimethoxyphenyl)-
• 2-amino-7-(3,4-dimethoxyphenyl)-1H-pyrido[3,2-d]pyrimidin-4-one
• DTXSID20739744
• 2-Amino-7-(3,4-dimethoxyphenyl)pyrido[3,2-d]pyrimidin-4(1H)-one
• SCHEMBL4527415
• 917757-07-4

• Inchi： InChI=1S/C15H14N4O3/c1-21-11-4-3-8(6-12(11)22-2)9-5-10-13(17-7-9)14(20)19-15(16)18-10/h3-7H,1-2H3,(H3,16,18,19,20)
• InChI Key： NEUKVBHEDFERHI-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)C2=CC3=C(C(=O)NC(=N3)N)N=C2)OC

Computed Properties

• Exact Mass: 298.10659032g/mol
• Monoisotopic Mass: 298.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 98.8Ų